Cas no 83878-06-2 (4-Octenal,7-(4-methyl-3-cyclohexen-1-yl)-)

• Product name: 4-Octenal,7-(4-methyl-3-cyclohexen-1-yl)-
• CAS No: 83878-06-2
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 726260
• PubChem ID: 6365904

4-Octenal,7-(4-methyl-3-cyclohexen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Octenal,7-(4-methyl-3-cyclohexen-1-yl)-
• 7-(4-methyl-3-cyclohexen-1-yl)oct-4-enal
• 7-(4-methylcyclohex-3-en-1-yl)oct-4-enal
• 83878-06-2
• EINECS 281-173-1

• Inchi： InChI=1S/C15H24O/c1-13-8-10-15(11-9-13)14(2)7-5-3-4-6-12-16/h3,5,8,12,14-15H,4,6-7,9-11H2,1-2H3/b5-3+
• InChI Key： YKNGWDQGRDGMSS-HWKANZROSA-N
• SMILES： CC1=CCC(CC1)C(C)CC=CCCC=O

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.6